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Compound of Interest

Compound Name: Alatrofloxacin mesylate

Cat. No.: B119680 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Alatrofloxacin is a prodrug of the fluoroquinolone antibiotic trovafloxacin.[1] It is supplied as a

mesylate salt and was developed for intravenous administration, after which it is rapidly

converted in vivo to the active agent, trovafloxacin.[2][3] Although both alatrofloxacin and

trovafloxacin were withdrawn from the market due to risks of hepatotoxicity, the compounds

remain in use for research purposes.[4]

Accurate and consistent preparation of stock solutions is critical for obtaining reliable and

reproducible results in any experimental setting. This document provides a detailed protocol for

the preparation, storage, and handling of alatrofloxacin mesylate stock solutions for research

applications.

Chemical Properties and Data
Alatrofloxacin mesylate is a white to light yellow powder.[2][5] Key chemical data are

summarized below.
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Property Value Reference

CAS Number 146961-77-5 [6]

Molecular Formula C₂₇H₂₉F₃N₆O₈S [1][6]

Molecular Weight 654.61 g/mol [1][6]

Appearance White to light yellow powder [2][5]

Solubility
Soluble in DMSO, insoluble in

water
[6]

Safety and Handling Precautions
Alatrofloxacin mesylate presents several hazards. Users should consult the Safety Data

Sheet (SDS) before handling.

Hazards: Harmful if swallowed[7][8], causes skin and serious eye irritation[8], and may cause

respiratory irritation[8]. It is very toxic to aquatic life with long-lasting effects.[7]

Personal Protective Equipment (PPE): Wear a lab coat, chemical safety goggles, and

appropriate protective gloves.[8]

Handling: Handle in a well-ventilated area or fume hood to avoid dust formation and

inhalation.[7][8][9] Avoid contact with skin and eyes.[8] Wash hands thoroughly after

handling.

Experimental Protocol: Stock Solution Preparation
The primary solvent for preparing a concentrated stock solution of alatrofloxacin mesylate for

in vitro laboratory use is Dimethyl Sulfoxide (DMSO).[6]

Materials and Equipment
Alatrofloxacin mesylate powder

Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials
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Calibrated analytical balance

Vortex mixer

Pipettes and sterile tips

Step-by-Step Protocol for a 10 mM DMSO Stock Solution
Pre-weigh Vial: Tare a sterile, dry microcentrifuge tube or vial on an analytical balance.

Weigh Compound: Carefully weigh the desired amount of alatrofloxacin mesylate powder

into the tared vial. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 6.55

mg.

Calculation:

Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) = Mass (g)

0.001 L x 0.010 mol/L x 654.61 g/mol = 0.006546 g = 6.55 mg

Add Solvent: Add the calculated volume of DMSO to the vial containing the powder. For the

example above, add 1 mL of DMSO.

Dissolve Compound: Cap the vial securely and vortex thoroughly until the powder is

completely dissolved. Gentle warming in a water bath (25-30°C) may be used to aid

dissolution if necessary.

Aliquot (Recommended): To avoid repeated freeze-thaw cycles, aliquot the stock solution

into smaller, single-use volumes in sterile tubes.

Label and Store: Clearly label all aliquots with the compound name, concentration, solvent,

and date of preparation. Store as recommended in Section 5.0.

Workflow Diagram
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Stock Solution Preparation Workflow

Weigh Alatrofloxacin
Mesylate Powder

Add Calculated
Volume of DMSO

Vortex Until
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Caption: Workflow for preparing alatrofloxacin mesylate stock solution.

Storage and Stability
Proper storage is crucial to maintain the integrity of the compound and its solutions.
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Form
Short-Term
Storage

Long-Term
Storage

Stability Notes Reference

Solid Powder
0-4°C (days to

weeks)

-20°C (months to

years)

Keep dry and

protected from

light.

[6][9]

Stock Solution in

DMSO

0-4°C (days to

weeks)

-20°C (months)

or -80°C (up to 1

year)

Avoid repeated

freeze-thaw

cycles.

[6][10]

Preparation of Aqueous Working Solutions
For most cell-based assays, the DMSO stock solution must be further diluted into an aqueous

buffer or cell culture medium. It is critical to ensure the final concentration of DMSO is not toxic

to the experimental system (typically <0.1-0.5%).

Protocol for Dilution
Determine Final Concentration: Decide on the final desired concentration of alatrofloxacin

and DMSO in your experiment.

Serial Dilution: Perform serial dilutions of the DMSO stock solution in your aqueous medium.

It is important to add the stock solution to the medium (not the other way around) while

mixing to prevent precipitation.

Use Immediately: Aqueous working solutions should be prepared fresh for each experiment

and used immediately, as the stability of alatrofloxacin mesylate in aqueous media at

neutral pH is not well characterized for long-term storage.

Dilution Logic Diagram
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Dilution Logic for Working Solutions

10 mM Stock
in DMSO

Intermediate Dilution
(e.g., 100 µM in Medium)

1:100 Dilution

Final Working Concentration
(e.g., 1 µM in Medium)

Final DMSO < 0.1%

1:100 Dilution

Click to download full resolution via product page

Caption: Serial dilution from a DMSO stock to a final aqueous working solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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